Cas no 1172709-18-0 (1-(3-chlorophenyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one)

• Product Name: 1-(3-chlorophenyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• CAS No: 1172709-18-0
• MF: C₁₅H₁₄ClN₃O₂
• MW: 303.743562221527
• CID: 6421070
• PubChem ID: 44091547
• Update Time: 2025-05-25

1-(3-chlorophenyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• VU0518709-1
• AKOS005745991
• 1172709-18-0
• F5668-1993

• Inchi： 1S/C15H14ClN3O2/c16-11-2-1-3-12(7-11)19-8-10(6-13(19)20)15-17-14(18-21-15)9-4-5-9/h1-3,7,9-10H,4-6,8H2
• InChI Key： DOVVHKWEYKCOSH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)CC(C2ON=C(C3CC3)N=2)CC1=O

Computed Properties

• Exact Mass: 303.0774544g/mol
• Monoisotopic Mass: 303.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-(3-chlorophenyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

Compound CAS No. 1172709-18-0: 1-(3-chlorophenyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

The compound CAS No. 1172709-18-0, also known as 1-(3-chlorophenyl)-4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a pyrrolidinone ring system, which serves as the central framework. Attached to this core are two distinct substituents: a chlorophenyl group and a cyclopropyl oxadiazole moiety. These substituents contribute to the compound's versatility and reactivity, enabling it to participate in a wide range of chemical transformations and interactions.

Recent studies have highlighted the importance of pyrrolidinone derivatives in drug discovery and development. The presence of the chlorophenyl group introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties, making it a promising candidate for therapeutic applications. Additionally, the oxadiazole ring is known for its ability to engage in hydrogen bonding and other non-covalent interactions, further enhancing the compound's bioactivity.

One of the most notable advancements in the study of this compound involves its application in antimicrobial research. Researchers have demonstrated that this compound exhibits potent activity against various bacterial and fungal strains, suggesting its potential as an alternative to conventional antibiotics. Furthermore, its ability to inhibit key enzymes involved in cellular metabolism has opened new avenues for exploring its role in treating metabolic disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The incorporation of the cyclopropyl group into the oxadiazole ring is particularly challenging but has been successfully achieved through optimized reaction conditions. This synthesis pathway not only underscores the importance of precise stoichiometry but also highlights the role of green chemistry principles in minimizing environmental impact.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its ability to form supramolecular assemblies has been explored in the context of self-healing polymers and stimuli-responsive materials. These applications leverage the compound's inherent ability to undergo reversible chemical transformations under specific conditions.

Moreover, computational studies have provided valuable insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation across its molecular framework, which enhances its stability and reactivity. These findings have been corroborated by experimental data obtained from UV-vis spectroscopy and cyclic voltammetry studies.

In conclusion, CAS No. 1172709-18-0 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with its promising biological and chemical properties, positions it as a key player in future research and development efforts.